Cas no 1314968-65-4 (2,2,3,3-tetramethylmorpholine)

• Product Name: 2,2,3,3-tetramethylmorpholine
• CAS No: 1314968-65-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5799012
• Update Time: 2025-11-02

2,2,3,3-tetramethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-tetramethylmorpholine
• Morpholine, 2,2,3,3-tetramethyl-

• Inchi： 1S/C8H17NO/c1-7(2)8(3,4)10-6-5-9-7/h9H,5-6H2,1-4H3
• InChI Key： JTGOMUNCCNAMOX-UHFFFAOYSA-N
• SMILES： N1CCOC(C)(C)C1(C)C

Experimental Properties

• Density: 0.840±0.06 g/cm3(Predicted)
• Boiling Point: 169.0±15.0 °C(Predicted)
• pka: 9.17±0.60(Predicted)

Additional information on 2,2,3,3-tetramethylmorpholine

Exploring the Versatile Applications and Properties of 2,2,3,3-Tetramethylmorpholine (CAS No. 1314968-65-4)

The chemical compound 2,2,3,3-tetramethylmorpholine (CAS No. 1314968-65-4) is a specialized morpholine derivative that has garnered significant attention in various industrial and research applications. This article delves into its unique properties, synthesis methods, and emerging uses, while addressing common queries from professionals and researchers.

Structurally, 2,2,3,3-tetramethylmorpholine features a morpholine ring with four methyl groups strategically positioned at the 2,2,3,3-positions. This configuration imparts distinct steric and electronic properties that differentiate it from conventional morpholine compounds. Researchers often explore its potential as a building block in organic synthesis or as a specialty solvent in advanced formulations.

Recent trends in green chemistry have spotlighted compounds like 2,2,3,3-tetramethylmorpholine due to their potential in sustainable industrial processes. Many users search for "eco-friendly alternatives to traditional solvents" or "low-toxicity chemical intermediates," making this compound particularly relevant. Its balanced polarity and thermal stability position it as an interesting candidate for green solvent applications.

In pharmaceutical research, 2,2,3,3-tetramethylmorpholine (CAS 1314968-65-4) has shown promise as a precursor in drug development. The modified morpholine structure can influence the pharmacokinetic properties of active pharmaceutical ingredients (APIs), addressing common search queries about "improving drug bioavailability" or "novel drug delivery systems." Its potential in creating extended-release formulations is particularly noteworthy.

The material science sector has also taken interest in 2,2,3,3-tetramethylmorpholine for its potential in polymer modification. Frequently searched terms like "polymer additives for enhanced performance" or "thermal stabilizers for plastics" relate directly to this compound's applications. Its ability to influence polymer chain interactions makes it valuable for creating materials with specific mechanical and thermal properties.

From a synthetic chemistry perspective, researchers often inquire about "efficient synthesis routes for substituted morpholines." The production of 2,2,3,3-tetramethylmorpholine typically involves catalytic processes that maintain high selectivity, with recent advances focusing on atom-economical methods that minimize waste. These developments align with the growing demand for sustainable chemical production methods.

Analytical chemists working with 2,2,3,3-tetramethylmorpholine frequently search for "characterization techniques for nitrogen heterocycles." The compound presents interesting challenges and opportunities in spectroscopic analysis, particularly in NMR studies where its unique symmetry creates distinctive patterns. These characteristics make it valuable as a model compound for method development.

The commercial availability of 2,2,3,3-tetramethylmorpholine (CAS 1314968-65-4) has expanded in recent years, responding to queries about "reliable sources of specialty chemicals." Suppliers now offer various grades, from research quantities to bulk industrial supply, with purity specifications tailored to different applications. Market analysis suggests growing demand in the fine chemicals sector, particularly for high-purity versions.

Safety considerations for handling 2,2,3,3-tetramethylmorpholine are another common search topic. While not classified as hazardous under standard regulations, proper laboratory handling protocols should always be followed. Material safety data sheets provide essential information about storage conditions, compatibility, and personal protective equipment recommendations for this compound.

Looking ahead, the potential applications of 2,2,3,3-tetramethylmorpholine continue to expand. Current research explores its use in advanced battery technologies and electronic materials, addressing trending searches about "next-generation energy storage materials." The compound's unique combination of properties makes it a candidate for various high-tech applications that require stable, non-reactive components.

For researchers considering 2,2,3,3-tetramethylmorpholine in their work, numerous published studies demonstrate its utility across different fields. Literature searches combining the CAS number (1314968-65-4) with specific application keywords can yield valuable references. The compound's growing presence in patent applications also indicates its commercial potential in various industries.

In conclusion, 2,2,3,3-tetramethylmorpholine represents an interesting example of how subtle modifications to a common heterocyclic structure can create compounds with diverse applications. From pharmaceutical intermediates to advanced materials, its versatility continues to attract research interest. As industrial processes evolve toward more sustainable practices, compounds like this with favorable environmental profiles will likely see increased adoption across multiple sectors.